5-(1-Phenylcyclopropyl)thiazolo[5,4-b]pyridine

• Molecular Formula: C15H12N2S
• Molecular Weight: 252.3 g/mol
• IUPAC Name: 5-(1-phenylcyclopropyl)-[1,3]thiazolo[5,4-b]pyridine
• InChI: InChI=1S/C15H12N2S/c1-2-4-11(5-3-1)15(8-9-15)13-7-6-12-14(17-13)18-10-16-12/h1-7,10H,8-9H2
• InChI Key: MWTKSCLVHADHHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2)C3=NC4=C(C=C3)N=CS4

Description

5-(1-Phenylcyclopropyl)thiazolo[5,4-b]pyridine is a useful research compound. Its molecular formula is C15H12N2S and its molecular weight is 252.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 5-(1-phenylcyclopropyl)thiazolo[5,4-b]pyridine-2-carboxylic acid (1.16 g, 3.91 mmol) in THF (78.0 mL) was stirred at 60° C. for 30 min. The reaction solution was then concentrated in vacuo, and the residue was chromatographically purified (silica gel, 0-45% EtOAc/Hexanes) to furnish 5-(1-phenylcyclopropyl)thiazolo[5,4-b]pyridine as a light-yellow solid. MS (ESI) m/z: Calculated: 252.1; Observed: 253.0 (M++1).